Cas no 58523-23-2 (valtrate hydrine B3)

valtrate hydrine B3 structure
valtrate hydrine B3 structure
Product Name:valtrate hydrine B3
CAS No:58523-23-2
MF:C27H40O11
MW:540.59990978241
CID:2017776
Update Time:2025-04-21

valtrate hydrine B3 Chemical and Physical Properties

Names and Identifiers

    • valtrate hydrine B3
    • Inchi: 1S/C27H40O11/c1-15(2)8-21(29)36-14-27(33)20(37-22(30)9-16(3)4)10-19-18(12-34-17(5)28)13-35-25(24(19)27)38-23(31)11-26(6,7)32/h10,13,15-16,20,24-25,32-33H,8-9,11-12,14H2,1-7H3
    • InChI Key: UOZVACDGDZZCPO-UHFFFAOYSA-N
    • SMILES: CC(CC(OCC1(C2C(OC=C(C2=CC1OC(CC(C)C)=O)COC(=O)C)OC(CC(O)(C)C)=O)O)=O)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 38
  • XLogP3: 2.776
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